BI-D (ALLINI)

• CAS No.: 1416258-16-6
• Product Name: BI-D (ALLINI)
• Molecular Formula: C25H27NO4
• Molecular Weight: 405.494
• IUPAC Name: [4-(3,4-Dihydro-2H-chromen-6-yl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid
• Standard InChI: InChI=1S/C25H27NO4/c1-15-21(23(24(27)28)30-25(2,3)4)22(18-9-5-6-10-19(18)26-15)17-11-12-20-16(14-17)8-7-13-29-20/h5-6,9-12,14,23H,7-8,13H2,1-4H3,(H,27,28)
• Standard InChIKey: ZFERZAMPQIXCPM-UHFFFAOYSA-N
• SMILES: O=C(O)C(C1=C(C2=CC(CCCO3)=C3C=C2)C4=CC=CC=C4N=C1C)OC(C)(C)C
• Appearance: Solid powder
• Description: BI-D (ALLINI) is a novel potent allosteric integrase inhibitor (allini), inhibiting hiv replication
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BI-D; BI D; BID
• Reference: 1: Slaughter A, Jurado KA, Deng N, Feng L, Kessl JJ, Shkriabai N, Larue RC, Fadel HJ, Patel PA, Jena N, Fuchs JR, Poeschla E, Levy RM, Engelman A, Kvaratskhelia M. The mechanism of H171T resistance reveals the importance of Nδ-protonated His171 for the binding of allosteric inhibitor BI-D to HIV-1 integrase. Retrovirology. 2014 Nov 25;11:100. doi: 10.1186/s12977-014-0100-1. PubMed PMID: 25421939; PubMed Central PMCID: PMC4251946.; 2: van Bel N, van der Velden Y, Bonnard D, Le Rouzic E, Das AT, Benarous R, Berkhout B. The allosteric HIV-1 integrase inhibitor BI-D affects virion maturation but does not influence packaging of a functional RNA genome. PLoS One. 2014 Jul 29;9(7):e103552. doi: 10.1371/journal.pone.0103552. eCollection 2014. PubMed PMID: 25072705; PubMed Central PMCID: PMC4114784.; 3: Feng L, Dharmarajan V, Serrao E, Hoyte A, Larue RC, Slaughter A, Sharma A, Plumb MR, Kessl JJ, Fuchs JR, Bushman FD, Engelman AN, Griffin PR, Kvaratskhelia M. The Competitive Interplay between Allosteric HIV-1 Integrase Inhibitor BI/D and LEDGF/p75 during the Early Stage of HIV-1 Replication Adversely Affects Inhibitor Potency. ACS Chem Biol. 2016 May 20;11(5):1313-21. doi: 10.1021/acschembio.6b00167. Epub 2016 Mar 2. PubMed PMID: 26910179; PubMed Central PMCID: PMC4874862.
• Last Modified: Aug 20 2021